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Compound of Interest

Compound Name: Solvent blue 38

Cat. No.: B1143369

Solvent Blue 38: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solvent Blue 38, a synthetic dye with
significant applications in both industrial and biomedical research settings. This document
outlines its chemical structure, physicochemical properties, and key experimental protocols,
with a focus on its use in neuroscience and histology.

Chemical Structure and Identification

Solvent Blue 38, also widely known by its trade name Luxol Fast Blue MBSN, is a member of
the phthalocyanine class of dyes.[1] Its core structure consists of a copper phthalocyanine
complex. The exact molecular formula has been reported with some variation across different
sources, which is not uncommon for complex industrial dyes that may exist as a mixture of
closely related structures. However, the most frequently cited molecular formula is
Cs32H14CuNsNa206S2.[2][3] The structure is characterized by a central copper atom chelated to
a phthalocyanine macrocycle, which is further substituted with two sulfonate groups, with
sodium atoms as the counter-ions.

Synonyms: Luxol Fast Blue MBSN, Fast Blue MBSN, C.I. 74180, Oil Blue 6G[1][4] CAS
Number: 1328-51-4[1]
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Physicochemical Properties

Solvent Blue 38 is a dark blue to greenish-blue powder.[1] Its solubility in various solvents is a
key characteristic, making it suitable for a range of applications. A summary of its quantitative
properties is presented in the table below.

Property Value Source(s)
Molecular Weight ~780.16 g/mol [2]

Melting Point >300 °C

Solubility in Methanol 1 mg/mL

Solubility in Water Partially soluble

Dark blue, purple, or brown
Appearance
powder

Synthesis and Manufacturing

The general manufacturing process for Solvent Blue 38 involves the sulfonation of copper
phthalocyanine. This is typically achieved by heating copper phthalocyanine with fuming
sulfuric acid at a temperature of 50-60 °C for 10 to 15 hours. The resulting disulfonated product
Is then converted into its corresponding amine salt.[1]

A simplified workflow for the synthesis of Solvent Blue 38 is illustrated in the diagram below.
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Simplified Synthesis of Solvent Blue 38
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Caption: Synthesis of Solvent Blue 38.

Experimental Protocols: Luxol Fast Blue Staining
for Myelin Sheath

One of the most prominent applications of Solvent Blue 38 in the scientific community is as a
stain for myelin in histological preparations. The Luxol Fast Blue (LFB) staining technique is a
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standard method for the assessment of myelination and demyelination in the central nervous
system.

Objective: To stain the myelin sheath in formalin-fixed, paraffin-embedded or frozen tissue
sections.

Materials:

Luxol Fast Blue MBSN (Solvent Blue 38)
e 95% Ethanol

« Distilled water

e 0.05% Lithium Carbonate solution

e 70% Ethanol

o Cresyl Violet solution (for counterstaining)
e Xylene or xylene substitute

e Mounting medium

Procedure:

o Deparaffinization and Hydration:

[¢]

Immerse slides in xylene (2 changes of 5 minutes each).

[e]

Transfer to 100% ethanol (2 changes of 3 minutes each).

o

Hydrate through 95% ethanol (2 minutes) and 70% ethanol (2 minutes).

Rinse in distilled water.

[¢]

e Staining:

o Immerse slides in Luxol Fast Blue solution in a staining jar.
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o Incubate overnight at 56-60°C (for paraffin sections) or for 1-2 hours at 56-60°C (for frozen
sections).

« Differentiation:
o Rinse off excess stain with 95% ethanol.
o Rinse briefly in distilled water.
o Immerse slides in 0.05% lithium carbonate solution for 10-20 seconds.
o Transfer to 70% ethanol for 10-20 seconds to stop the differentiation.
o Rinse in distilled water.

o Check microscopically. The gray matter should be colorless, and the white matter should
be blue. Repeat differentiation if necessary.

o Counterstaining (Optional):

o Immerse slides in Cresyl Violet solution for 30-60 seconds.

o Rinse briefly in distilled water.

o Differentiate in 95% ethanol until the desired staining intensity of neurons is achieved.
o Dehydration and Mounting:

o Dehydrate through 95% ethanol (2 minutes), 100% ethanol (2 changes of 3 minutes
each).

o Clear in xylene (2 changes of 5 minutes each).
o Mount with a resinous mounting medium.

The following diagram illustrates the workflow for the Luxol Fast Blue staining protocol.
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Luxol Fast Blue Staining Workflow
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Caption: Luxol Fast Blue Staining Workflow.
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Applications

Beyond its critical role in neuroscience research for myelin visualization, Solvent Blue 38 has
widespread industrial applications.[5] Its excellent solubility in organic solvents and vibrant
color make it a valuable colorant in:

Plastics: For coloring various polymers.

Inks: In the formulation of printing inks.

Coatings: To provide durable and lightfast coloration.

Textiles: For dyeing synthetic fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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